Cas no 84447-04-1 (D-Mannitol,2,5-anhydro-, 1-(4-methylbenzenesulfonate))

D-Mannitol,2,5-anhydro-, 1-(4-methylbenzenesulfonate) structure
84447-04-1 structure
Product name:D-Mannitol,2,5-anhydro-, 1-(4-methylbenzenesulfonate)
CAS No:84447-04-1
MF:C13H18O7S
MW:318.342823505402
CID:724260
PubChem ID:192214

D-Mannitol,2,5-anhydro-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • D-Mannitol,2,5-anhydro-, 1-(4-methylbenzenesulfonate)
    • 2,5-anhydro-1-O-(4-tolylsulfonyl)mannitol
    • 2,5-anhydro-1-O-p-tolylsulfonyl-D-mannitol
    • 2,5-anhydro-1-O-tosyl-D-mannitol
    • 84447-04-1
    • 2,5-Anhydro-1-O-(4-methylbenzene-1-sulfonyl)hexitol
    • [(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]methyl 4-methylbenzenesulfonate
    • DTXSID901004713
    • 2,5-AH-1-Tsm
    • Inchi: InChI=1S/C13H18O7S/c1-8-2-4-9(5-3-8)21(17,18)19-7-11-13(16)12(15)10(6-14)20-11/h2-5,10-16H,6-7H2,1H3/t10-,11-,12-,13-/m1/s1
    • InChI Key: PKVIFSOBCRKRCY-FDYHWXHSSA-N
    • SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2C(C(C(O2)CO)O)O

Computed Properties

  • Exact Mass: 318.07700
  • Monoisotopic Mass: 318.077324
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122
  • XLogP3: 0

Experimental Properties

  • Density: 1.432
  • Boiling Point: 560.9°C at 760 mmHg
  • Flash Point: 293°C
  • Refractive Index: 1.579
  • PSA: 121.67000
  • LogP: 0.26260

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